Cas no 1267270-10-9 (4-(4-isopropylphenyl)pyrrolidin-2-one)

4-(4-Isopropylphenyl)pyrrolidin-2-one is a pyrrolidinone derivative characterized by its unique structural features, including an isopropylphenyl substituent at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the pyrrolidin-2-one core offers opportunities for further functionalization, while the isopropylphenyl group may enhance lipophilicity and influence binding interactions. Its well-defined structure and purity make it suitable for research applications, particularly in the exploration of new bioactive compounds or materials. The compound’s stability and synthetic accessibility further contribute to its utility in laboratory settings.
4-(4-isopropylphenyl)pyrrolidin-2-one structure
1267270-10-9 structure
Product Name:4-(4-isopropylphenyl)pyrrolidin-2-one
CAS No:1267270-10-9
MF:C13H17NO
MW:203.280183553696
CID:6011424
PubChem ID:65816079
Update Time:2025-06-09

4-(4-isopropylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-isopropylphenyl)pyrrolidin-2-one
    • 4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
    • 2-Pyrrolidinone, 4-[4-(1-methylethyl)phenyl]-
    • AKOS015157388
    • EN300-1669802
    • CS-0236052
    • 1267270-10-9
    • Inchi: 1S/C13H17NO/c1-9(2)10-3-5-11(6-4-10)12-7-13(15)14-8-12/h3-6,9,12H,7-8H2,1-2H3,(H,14,15)
    • InChI Key: NABDJDULMZJDJD-UHFFFAOYSA-N
    • SMILES: N1CC(C2=CC=C(C(C)C)C=C2)CC1=O

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.039±0.06 g/cm3(Predicted)
  • Boiling Point: 380.7±31.0 °C(Predicted)
  • pka: 16.20±0.40(Predicted)

4-(4-isopropylphenyl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1669802-0.05g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
0.05g
$202.0 2023-06-04
Enamine
EN300-1669802-0.1g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
0.1g
$301.0 2023-06-04
Enamine
EN300-1669802-0.25g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
0.25g
$431.0 2023-06-04
Enamine
EN300-1669802-0.5g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
0.5g
$679.0 2023-06-04
Enamine
EN300-1669802-1.0g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
1g
$871.0 2023-06-04
Enamine
EN300-1669802-2.5g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
2.5g
$1707.0 2023-06-04
Enamine
EN300-1669802-5.0g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
5g
$2525.0 2023-06-04
Enamine
EN300-1669802-10.0g
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
10g
$3746.0 2023-06-04
Aaron
AR028XY0-50mg
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
50mg
$303.00 2025-02-17
Aaron
AR028XY0-100mg
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
1267270-10-9 95%
100mg
$439.00 2025-02-17

Additional information on 4-(4-isopropylphenyl)pyrrolidin-2-one

Recent Advances in the Study of 4-(4-isopropylphenyl)pyrrolidin-2-one (CAS: 1267270-10-9)

4-(4-isopropylphenyl)pyrrolidin-2-one (CAS: 1267270-10-9) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidin-2-one core and isopropylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug discovery and development.

The synthesis of 4-(4-isopropylphenyl)pyrrolidin-2-one has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the synthetic pathway, reducing byproducts and increasing scalability. This advancement is crucial for the compound's potential commercialization and application in large-scale pharmaceutical production.

Pharmacological investigations have revealed that 4-(4-isopropylphenyl)pyrrolidin-2-one exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for GABAA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, preliminary data indicate that the compound may also possess anti-inflammatory properties, opening avenues for its use in managing chronic inflammatory conditions.

Mechanistic studies have provided insights into the compound's mode of action. Research conducted at the University of Cambridge (2024) utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions of 4-(4-isopropylphenyl)pyrrolidin-2-one with its target receptors. These findings have been instrumental in understanding the structural determinants of its activity and in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-isopropylphenyl)pyrrolidin-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety and efficacy in human trials.

In conclusion, 4-(4-isopropylphenyl)pyrrolidin-2-one (CAS: 1267270-10-9) represents a promising candidate for therapeutic development, with recent studies highlighting its synthetic accessibility, pharmacological potential, and mechanistic insights. Continued research efforts are expected to further elucidate its therapeutic applications and pave the way for its integration into clinical practice.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.